Cas no 1261992-89-5 (2-Fluoro-5-(4-methylthiophenyl)phenol)

• Product Name: 2-Fluoro-5-(4-methylthiophenyl)phenol
• CAS No: 1261992-89-5
• MF: C₁₃H₁₁FOS
• MW: 234.289245843887
• MDL: MFCD18313759
• CID: 5216870
• Update Time: 2026-03-06

2-Fluoro-5-(4-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-5-(4-METHYLTHIOPHENYL)PHENOL
• 2-Fluoro-5-(4-methylthiophenyl)phenol

• MDL： MFCD18313759
• Inchi： 1S/C13H11FOS/c1-16-11-5-2-9(3-6-11)10-4-7-12(14)13(15)8-10/h2-8,15H,1H3
• InChI Key： VPMHKBPHSGGDQB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=C(C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-5-(4-methylthiophenyl)phenol

Introduction to 2-Fluoro-5-(4-methylthiophenyl)phenol (CAS No: 1261992-89-5)

2-Fluoro-5-(4-methylthiophenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No) 1261992-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aromatic derivatives, characterized by its structural integration of a fluoro-substituted phenol moiety with a thiophene ring. The presence of both fluoro and methylthiophenyl groups imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural framework of 2-Fluoro-5-(4-methylthiophenyl)phenol consists of a benzene ring substituted at the 2-position with a fluorine atom, while the 5-position is linked to a 4-methylthiophenyl group. This configuration not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in optimizing pharmacokinetic profiles. Similarly, the thiophene ring contributes to the compound's aromaticity and potential for hydrogen bonding, which are essential for enzyme inhibition and receptor binding.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Fluoro-5-(4-methylthiophenyl)phenol in various therapeutic areas. One of the most compelling applications lies in its potential as an anti-inflammatory agent. Studies have demonstrated that phenolic derivatives, particularly those with fluoro and thiophene substitutions, can exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of 2-Fluoro-5-(4-methylthiophenyl)phenol suggest that it may interact with these enzymes in a manner that reduces inflammation without causing adverse effects.

Moreover, the compound has shown promise in preliminary studies as a potential chemopreventive agent. The combination of fluoro and thiophene groups is known to enhance binding affinity to biological targets, which is critical for chemoprevention. Research indicates that 2-Fluoro-5-(4-methylthiophenyl)phenol may interfere with signaling pathways involved in cancer cell proliferation and survival, thereby inhibiting tumor growth. These findings align with current trends in oncology research, where multitargeted approaches are being explored to develop more effective cancer therapies.

The synthesis of 2-Fluoro-5-(4-methylthiophenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group typically employs fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), while the thiophene ring is often introduced through cross-coupling reactions like Suzuki or Stille couplings. These synthetic strategies highlight the compound's complexity but also underscore its synthetic feasibility for further medicinal chemistry modifications.

From a computational chemistry perspective, 2-Fluoro-5-(4-methylthiophenyl)phenol has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have revealed that the compound exhibits favorable binding affinities with several enzymes implicated in inflammatory and oncogenic pathways. These computational findings have guided experimental efforts to optimize the compound's pharmacological activity. For instance, modifications aimed at enhancing the hydrophobicity or hydrogen bonding capabilities of the molecule have been explored to improve its bioavailability and target engagement.

The pharmacokinetic profile of 2-Fluoro-5-(4-methylthiophenyl)phenol is another area of active investigation. In vitro studies have shown that the compound exhibits moderate solubility in aqueous media, which is advantageous for oral administration. Additionally, preliminary pharmacokinetic studies in animal models indicate that 2-Fluoro-5-(4-methylthiophenyl)phenol has a reasonable half-life, suggesting potential for once-daily dosing regimens. These properties make it an attractive candidate for further development into a therapeutic agent.

Recent advancements in analytical chemistry have enabled more precise characterization of 2-Fluoro-5-(4-methylthiophenyl)phenol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and purity. These analytical methods are crucial for ensuring consistency during large-scale synthesis and for quality control purposes. Furthermore, high-performance liquid chromatography (HPLC) has been utilized to assess the compound's stability under various storage conditions, providing valuable data for formulation development.

The potential therapeutic applications of 2-Fluoro-5-(4-methylthiophenyl)phenol extend beyond anti-inflammatory and chemopreventive uses. Emerging research suggests that this compound may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Such findings are particularly relevant in light of increasing antibiotic resistance worldwide, where novel antimicrobial agents are urgently needed. Additionally, the compound's structural features make it amenable for further derivatization into libraries of analogs with enhanced pharmacological profiles.

In conclusion,2-Fluoro-5-(4-methylthiophenyl)phenol (CAS No: 1261992-89-5) represents a promising candidate for therapeutic development with diverse applications ranging from anti-inflammatory treatments to chemoprevention and antimicrobial therapies. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive subject for further research and development. As our understanding of biological pathways continues to evolve,2-Fluoro-5-(4-methylthiophenyl)phenol may play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.